Cas no 755026-96-1 (3-Methoxy-4-nitrophenylboronic Acid, pinacol ester)

• Product Name: 3-Methoxy-4-nitrophenylboronic Acid, pinacol ester
• CAS No: 755026-96-1
• MF: C₁₃H₁₈BNO₅
• MW: 279.096724033356
• MDL: MFCD13192152
• CID: 835975
• PubChem ID: 53217138
• Update Time: 2025-05-20

3-Methoxy-4-nitrophenylboronic Acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(3-methoxy-4-nitrophenyl)-4,4,5,5-tetramethyl-
• 3-Methoxy-4-nitrophenylboronic acid, pinacol ester
• 2-(3-methoxy-4-nitrophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• B-4886
• 3-Methoxy-4-nitrophenylboronic acid,pinacol ester
• BS-29512
• 755026-96-1
• AKOS022173357
• 3-Methoxy-4-nitrophenylboronic acid pinacol ester
• MFCD13192152
• DTXSID60682240
• SCHEMBL3033971
• DB-348391
• 3-Methoxy-4-nitrophenylboronic Acid, pinacol ester

• MDL： MFCD13192152
• Inchi： 1S/C13H18BNO5/c1-12(2)13(3,4)20-14(19-12)9-6-7-10(15(16)17)11(8-9)18-5/h6-8H,1-5H3
• InChI Key： BWLMLFOPBJWHOQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.12800
• Monoisotopic Mass: 279.1278028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.51000
• LogP: 2.42580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Methoxy-4-nitrophenylboronic Acid, pinacol ester

Introduction to 3-Methoxy-4-nitrophenylboronic Acid, pinacol ester (CAS No. 755026-96-1) and Its Applications in Modern Chemical Biology

3-Methoxy-4-nitrophenylboronic Acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 755026-96-1, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, particularly its pinacol ester form, is valued for its unique reactivity and utility in various synthetic and biological applications. The compound's structure, featuring both a methoxy group and a nitro group on a phenyl ring with a boronic acid functionality, makes it a versatile intermediate in organic synthesis and a potential candidate for drug development.

The pinacol ester of 3-methoxy-4-nitrophenylboronic acid enhances the stability of the boronic acid moiety, which is crucial for its use in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. These reactions are widely employed in the construction of complex molecular architectures, including those found in pharmaceuticals. The boronic acid group's ability to participate in palladium-catalyzed coupling with aryl or vinyl halides and pseudohalides allows for the efficient formation of carbon-carbon bonds, which is essential for the synthesis of biologically active compounds.

In recent years, there has been a surge in research focusing on the development of novel boronic acid derivatives for therapeutic applications. The 3-methoxy-4-nitrophenylboronic acid, pinacol ester has been explored as a key intermediate in the synthesis of small molecules that exhibit inhibitory effects on various biological targets. For instance, studies have demonstrated its potential role in the development of inhibitors targeting enzymes involved in cancer metabolism. The nitro group present in the molecule can be further functionalized through reduction or other chemical transformations, providing additional pathways for medicinal chemistry modifications.

The methoxy group in 3-methoxy-4-nitrophenylboronic acid, pinacol ester contributes to the compound's overall electronic properties, influencing its reactivity and interaction with biological systems. This feature has been leveraged in designing molecules that can selectively bind to specific protein targets, thereby modulating cellular processes. The combination of the methoxy and nitro groups creates a balance between electron-donating and electron-withdrawing effects, which can be fine-tuned to achieve desired pharmacological properties.

One of the most compelling aspects of 3-methoxy-4-nitrophenylboronic acid, pinacol ester is its application in biopharmaceutical research. Boronic acids are well-known for their ability to form reversible covalent bonds with biological molecules, particularly with serine and threonine residues in proteins. This property has been exploited in the development of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The pinacol ester form ensures that the boronic acid group is more stable under physiological conditions, making it a preferred choice for such applications.

Recent advancements in chemical biology have highlighted the importance of boronic acid derivatives in drug discovery. The 3-methoxy-4-nitrophenylboronic acid, pinacol ester has been utilized in high-throughput screening campaigns to identify novel lead compounds with therapeutic potential. Its structural features make it an attractive scaffold for further derivatization, allowing researchers to explore a wide range of biological activities. Moreover, the compound's compatibility with modern synthetic methodologies makes it an indispensable tool in medicinal chemistry laboratories.

The role of this compound extends beyond academic research; it also finds practical applications in industrial settings. For example, pharmaceutical companies have incorporated derivatives of 3-methoxy-4-nitrophenylboronic acid, pinacol ester into their drug development pipelines. The ability to efficiently synthesize complex molecules using this intermediate has streamlined certain synthetic routes, reducing both time and cost associated with drug production. This efficiency is particularly important in today's competitive pharmaceutical landscape.

As our understanding of molecular interactions continues to evolve, so does the utility of compounds like 3-methoxy-4-nitrophenylboronic acid, pinacol ester. Researchers are increasingly exploring new ways to harness its potential by combining it with other functional groups or by investigating its behavior under different reaction conditions. These efforts are part of a broader trend toward more sustainable and innovative chemical synthesis methods.

The future prospects for 3-methoxy-4-nitrophenylboronic acid, pinacol ester are bright, with ongoing studies suggesting its relevance in emerging fields such as nanotechnology and materials science. Its unique properties make it a candidate for developing novel materials with tailored functionalities. As research progresses, it is likely that new applications will continue to emerge, further solidifying its importance as a key chemical intermediate.